Cas no 933750-78-8 ((6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine)

• Product Name: (6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine
• CAS No: 933750-78-8
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 5563672
• Update Time: 2025-05-22

(6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine
• 3H-Imidazo[4,5-b]pyridine-2-methanamine, 6-chloro-

• Inchi： 1S/C7H7ClN4/c8-4-1-5-7(10-3-4)12-6(2-9)11-5/h1,3H,2,9H2,(H,10,11,12)
• InChI Key： DYBZDSNIVQNIHT-UHFFFAOYSA-N
• SMILES： C12NC(CN)=NC1=CC(Cl)=CN=2

Experimental Properties

• Density: 1.518±0.06 g/cm3(Predicted)
• Boiling Point: 417.6±35.0 °C(Predicted)
• pka: 5.23±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on (6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine

The Compound (6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine: A Comprehensive Overview

The compound (6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine, identified by the CAS number 933750-78-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and diverse biological activities. The imidazo[4,5-b]pyridine core of this molecule is a heterocyclic aromatic system that has been extensively studied due to its ability to interact with various biological targets, making it a valuable scaffold in drug discovery.

Recent studies have highlighted the importance of imidazo[4,5-b]pyridine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of these compounds as kinase inhibitors, which are crucial in targeting various signaling pathways involved in cancer and inflammatory diseases. The presence of a chlorine substituent at the 6-position of the imidazo[4,5-b]pyridine ring in (6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine introduces additional electronic effects that can enhance the molecule's binding affinity to specific protein targets.

The synthesis of (6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine involves a multi-step process that typically begins with the preparation of the imidazo[4,5-b]pyridine core. This is followed by chlorination at the 6-position and subsequent functionalization to introduce the methanamine group. The exact synthetic pathway may vary depending on the starting materials and reaction conditions used. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize this compound more efficiently while minimizing environmental impact.

In terms of physical properties, (6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, which is characteristic of aromatic heterocyclic compounds. These properties make it suitable for use in various analytical techniques such as UV spectroscopy and high-performance liquid chromatography (HPLC), which are commonly employed in pharmaceutical quality control.

The biological activity of (6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine has been a subject of intense research interest. In vitro studies have demonstrated its potential as an inhibitor of several key enzymes involved in cellular signaling pathways. For example, recent research has shown that this compound exhibits moderate inhibitory activity against Janus kinase (JAK), which is implicated in autoimmune diseases such as rheumatoid arthritis and psoriasis. Additionally, preliminary studies suggest that it may also modulate other kinases such as Src and Abl, further expanding its therapeutic potential.

Beyond its enzymatic activity, (6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine has also been investigated for its potential role in anti-cancer therapy. Preclinical studies using cancer cell lines have shown that this compound induces apoptosis in various tumor cells by targeting specific pro-survival pathways. The ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further preclinical development.

In conclusion, (6-chloro-3H-imidazo[4,5-b]pyridin-2-yl)methanamine represents a promising compound with a wide range of applications in drug discovery and development. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool for researchers exploring novel therapeutic interventions. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound is expected to play an increasingly important role in the advancement of modern medicine.